Cas no 1805710-07-9 (1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one)
1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one
-
- Inchi: 1S/C11H8BrF5O/c1-5(18)9(12)7-3-2-6(10(13)14)4-8(7)11(15,16)17/h2-4,9-10H,1H3
- InChI Key: PRCFEUFUCYZPGT-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(C(F)F)=CC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 304
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1
1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025048-250mg |
1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one |
1805710-07-9 | 97% | 250mg |
470.40 USD | 2021-06-24 | |
| Alichem | A013025048-500mg |
1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one |
1805710-07-9 | 97% | 500mg |
847.60 USD | 2021-06-24 | |
| Alichem | A013025048-1g |
1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one |
1805710-07-9 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one
Professional Introduction to 1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805710-07-9)
The compound 1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one, identified by the CAS number 1805710-07-9, represents a significant advancement in the field of pharmaceutical and agrochemical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and advanced material systems. The presence of both difluoromethyl and trifluoromethyl substituents in its aromatic ring confers distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and functionalization.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The structural motif of 1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one aligns well with this trend, as it combines the advantages of brominated aromatic systems with fluorinated alkyl groups. Such combinations have been demonstrated to improve drug-like properties, including solubility, bioavailability, and target specificity. For instance, studies have shown that molecules incorporating both difluoromethyl and trifluoromethyl groups exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts.
Recent research in medicinal chemistry has highlighted the role of brominated aromatic compounds as versatile intermediates in drug discovery. The bromine atom in 1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse pharmacophores, expanding the compound’s utility in designing small-molecule inhibitors or agonists. Notably, similar strategies have been employed in the development of kinase inhibitors and antiviral agents, where precise modulation of electronic properties is crucial for achieving high potency and selectivity.
The influence of difluoromethyl and trifluoromethyl groups on the electronic distribution of the aromatic ring is another critical aspect of this compound’s appeal. These substituents are known to exert significant electron-withdrawing effects, which can enhance the binding affinity of a molecule to its biological target. This phenomenon has been extensively studied in the context of protease inhibition and receptor binding assays. For example, derivatives featuring these groups have shown promising activity against enzymes involved in cancer metabolism and inflammation pathways. The structural rigidity provided by the fused aromatic system further contributes to improved interactions with protein targets, making 1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one a compelling candidate for structure-based drug design.
From an agrochemical perspective, the unique properties of this compound also make it a potential candidate for developing novel pesticides or herbicides. The combination of bromine and fluorine substituents can enhance photostability and resistance to metabolic degradation, ensuring prolonged activity in field conditions. Current research is exploring its efficacy against resistant plant pathogens and its compatibility with existing crop protection strategies. The ability to fine-tune its bioactivity through structural modifications offers a pathway to creating environmentally sustainable solutions for agriculture.
The synthesis of 1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies involving palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are commonly employed to construct the desired framework efficiently. Recent advances in flow chemistry have also enabled scalable production of such intermediates under controlled conditions, reducing waste generation and improving yield consistency. These innovations align with global efforts toward greener chemistry practices.
The compound’s potential extends beyond pharmaceuticals and agrochemicals into materials science. Fluorinated aromatic systems are widely used in liquid crystals, organic electronics, and specialty polymers due to their thermal stability and electronic properties. The presence of both bromine and fluorine atoms allows for further derivatization into functional materials with tailored characteristics. For instance, researchers are investigating its incorporation into conductive polymers or light-emitting diodes (LEDs), where such motifs contribute to improved performance metrics.
In conclusion,1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805710-07-9) stands as a multifaceted compound with broad applications across multiple scientific domains. Its unique structural features make it an attractive scaffold for drug discovery, agrochemical innovation, and advanced material systems. Ongoing research continues to uncover new possibilities for its utilization, underscoring its significance in modern chemical science.
1805710-07-9 (1-Bromo-1-(4-(difluoromethyl)-2-(trifluoromethyl)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)